Cas no 14474-22-7 (Benzoic acid, 3-(phenylazo)-)
Benzoic acid, 3-(phenylazo)- structure
Product Name:Benzoic acid, 3-(phenylazo)-
CAS No:14474-22-7
MF:C13H10N2O2
MW:226.230702877045
CID:1315124
PubChem ID:555783
Update Time:2025-04-20
Benzoic acid, 3-(phenylazo)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(phenylazo)-
- 3-phenyldiazenylbenzoic acid
- AZOBENZENE-3-CARBOXYLICACID
- Trans-3-(Phenyldiazenyl)Benzoic Acid
- SCHEMBL14437429
- 37790-19-5
- trans-Azobenzene-3-carboxylic acid
- (E)-Azobenzene-3-carboxylic acid
- 14474-22-7
- 3-[(1E)-2-Phenyldiazenyl]benzoic acid
- 3-[(E)-Phenyldiazenyl]benzoic acid #
- SCHEMBL5486185
- DTXSID00339382
- Benzoic acid, 3-[(1E)-phenylazo]-
- (E)-3-(phenyldiazenyl)benzoic acid
- Benzoic acid, 3-[(1E)-2-phenyldiazenyl]-
- trans-3-Phenylazobenzoic acid
- m-Carboxy-trans-azobenzene
- azobenzen-3-carboxylic acid
- WP5VSM7JLA
- 3-(Phenylazo)benzoic acid
- PSIKAQNVARWEFI-CCEZHUSRSA-N
- Mesalamine Impurity 02
- 3-(Phenyldiazenyl)benzoic acid
- CHEMBL2204746
- Benzoic acid, 3-(phenylazo)-, (E)-
-
- Inchi: 1S/C13H10N2O2/c16-13(17)10-5-4-8-12(9-10)15-14-11-6-2-1-3-7-11/h1-9H,(H,16,17)/b15-14+
- InChI Key: PSIKAQNVARWEFI-CCEZHUSRSA-N
- SMILES: OC(C1C=CC=C(C=1)/N=N/C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 226.0743
- Monoisotopic Mass: 226.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 62Ų
Experimental Properties
- PSA: 62.02
Benzoic acid, 3-(phenylazo)- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
14474-22-7 (Benzoic acid, 3-(phenylazo)-) Related Products
- 586-91-4(H2ADB)
- 365549-33-3(5-[(3,5-Dicarboxyphenyl)diazenyl]benzene-1,3-dicarboxylic acid)
- 621-18-1(Azobenzene-3,3'-dicarboxylic Acid)
- 1562-93-2(Benzoic acid, 4-(phenylazo)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk